Cas no 2228501-28-6 (3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine
• CAS No: 2228501-28-6
• MF: C₇H₉F₃N₂S
• MW: 210.219970464706
• CID: 6313920
• PubChem ID: 165679616
• Update Time: 2025-08-05

3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine
• 2228501-28-6
• EN300-1970122

• Inchi： 1S/C7H9F3N2S/c1-4-6(13-3-12-4)5(2-11)7(8,9)10/h3,5H,2,11H2,1H3
• InChI Key： JCVSYDLCFJHSRO-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 210.04385396g/mol
• Monoisotopic Mass: 210.04385396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine

Research Briefing on 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine (CAS: 2228501-28-6)

The compound 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine (CAS: 2228501-28-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl and thiazole moieties, exhibits promising pharmacological properties, making it a subject of intensive research. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine, emphasizing its efficient production through multi-step organic reactions involving key intermediates. The incorporation of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro and in vivo studies suggest that this compound acts as a potent modulator of specific enzymatic pathways. Its mechanism of action appears to involve selective inhibition of certain kinases, which are implicated in various disease states, including cancer and inflammatory disorders. The thiazole ring, a common pharmacophore in drug design, contributes to its binding affinity and selectivity, while the trifluoromethyl group augments its lipophilicity and membrane permeability.

One of the most compelling aspects of 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine is its potential therapeutic applications. Recent preclinical studies have demonstrated its efficacy in animal models of neurodegenerative diseases, where it exhibits neuroprotective effects by mitigating oxidative stress and inflammation. Additionally, its pharmacokinetic profile, including favorable absorption and distribution properties, positions it as a viable candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety studies. Furthermore, structural modifications may be required to optimize its therapeutic index. Ongoing research is exploring derivatives of this compound to enhance its efficacy and reduce potential side effects.

In conclusion, 3,3,3-trifluoro-2-(4-methyl-1,3-thiazol-5-yl)propan-1-amine represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of targeted drug delivery and combination therapies. Future studies should focus on elucidating its precise molecular targets and advancing it through the drug development pipeline.